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Compound of Interest

Compound Name: Methylpiperidino pyrazole

Cat. No.: B1139117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methylpiperidino pyrazole (MPP) is a potent and highly selective antagonist of Estrogen

Receptor Alpha (ERα).[1][2] It exhibits significantly greater binding affinity for ERα over

Estrogen Receptor Beta (ERβ), making it a valuable tool for investigating the specific roles of

ERα in various physiological and pathological processes.[1][3] These application notes provide

detailed protocols for the dissolution and experimental use of MPP.

Chemical Properties
Property Value

Synonyms

MPP, 4-[1-(4-hydroxyphenyl)-4-methyl-5-[4-[2-

(1-piperidinyl)ethoxy]phenyl]-1H-pyrazol-3-yl]-

phenol

Molecular Formula C₂₉H₃₁N₃O₃

Molecular Weight 469.6 g/mol

Appearance Crystalline solid

Storage Store at -20°C for long-term stability (≥ 2 years).
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Data Presentation: Solubility of Methylpiperidino
Pyrazole
The solubility of MPP in various solvents is summarized below. It is important to note that MPP

is sparingly soluble in aqueous buffers. For aqueous applications, it is recommended to first

dissolve the compound in an organic solvent like Dimethylformamide (DMF) before diluting with

the aqueous buffer.

Solvent Solubility Reference

Dimethylformamide (DMF) ~14 mg/mL [1]

Dimethyl sulfoxide (DMSO) ~5 mg/mL [1]

Ethanol ~3 mg/mL [1]

1:8 solution of DMF:PBS (pH

7.2)
~0.11 mg/mL [1]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
This protocol describes the preparation of a high-concentration stock solution of MPP that can

be used for subsequent dilutions in various experiments.

Materials:

Methylpiperidino pyrazole (MPP) powder

Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Inert gas (e.g., argon or nitrogen)

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:
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Weigh the desired amount of MPP powder in a sterile microcentrifuge tube.

Add the appropriate volume of DMSO or DMF to achieve the desired stock concentration

(e.g., for a 10 mM stock solution in DMSO, add 212.9 µL of DMSO to 1 mg of MPP).

Purge the tube with an inert gas to minimize oxidation.

Vortex the solution until the MPP is completely dissolved. Gentle warming may be applied if

necessary.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to one month or at -80°C for up to one year.[4]

Protocol 2: In Vitro Cell-Based Assays
This protocol provides a general guideline for treating cultured cells with MPP. Specific

concentrations and incubation times may need to be optimized depending on the cell line and

experimental design.

Materials:

Cultured cells

Complete cell culture medium

MPP stock solution (from Protocol 1)

Phosphate-buffered saline (PBS)

Multi-well plates

Procedure:

Seed the cells in multi-well plates at the desired density and allow them to adhere overnight.

The following day, prepare the desired working concentrations of MPP by diluting the stock

solution in fresh cell culture medium. For example, to prepare a 10 µM working solution from

a 10 mM stock, perform a 1:1000 dilution.
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Remove the old medium from the cells and wash once with PBS.

Add the medium containing the desired concentration of MPP to the cells. Include a vehicle

control (medium with the same concentration of the solvent used for the stock solution, e.g.,

0.1% DMSO).

Incubate the cells for the desired period (e.g., 24, 48, or 72 hours). For instance, in RL95-2

cells, MPP has been shown to decrease cell viability at concentrations of 25 µM and above

after 24 hours of treatment.[5]

After incubation, proceed with the desired downstream analysis (e.g., cell viability assay,

gene expression analysis, or protein analysis).

Protocol 3: In Vivo Administration in Murine Models
This protocol describes the preparation and administration of MPP for in vivo studies in mice.

Materials:

MPP

Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% saline or corn oil)

Sterile syringes and needles

Procedure for Formulation in a DMSO/PEG300/Tween-80/Saline Vehicle:[4]

Dissolve MPP in DMSO to create a concentrated stock.

In a separate tube, mix the PEG300, Tween-80, and saline.

Slowly add the MPP/DMSO stock solution to the PEG300/Tween-80/saline mixture while

vortexing to ensure a clear solution. The final concentration of DMSO should be 10%.

Procedure for Formulation in Corn Oil:[4]

Prepare a stock solution of MPP in DMSO (e.g., 8 mg/mL).
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Add the required volume of the MPP/DMSO stock solution to corn oil and mix thoroughly to

achieve a homogeneous suspension. For example, add 50 µL of an 8 mg/mL stock to 950 µL

of corn oil.

Administration:

MPP can be administered via subcutaneous injection.

Dosages can vary, for example, a low dose of 20 µg/kg or a high dose of 200 µg/kg body

weight has been used in male C57BL/6N mice.[5]

The injection volume should be adjusted based on the animal's weight.
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Caption: Mechanism of MPP as a selective ERα antagonist.

Experimental Workflow for In Vitro Studies
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Caption: General workflow for in vitro experiments using MPP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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